3-(2,5-dimethoxyphenyl)-N-(2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl)-1-methyl-1H-pyrazole-5-carboxamide
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Description
3-(2,5-dimethoxyphenyl)-N-(2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl)-1-methyl-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C26H31N5O3 and its molecular weight is 461.566. The purity is usually 95%.
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Scientific Research Applications
Cytotoxic Activity and Potential Anticancer Applications
Research has shown the synthesis of carboxamide derivatives of benzo[b][1,6]naphthyridines and their evaluation against several cancer cell lines, including murine P388 leukemia, Lewis lung carcinoma, and human Jurkat leukemia cell lines. These compounds, related in structure to the one , have demonstrated potent cytotoxic activities, with some showing IC(50) values less than 10 nM. Such studies underscore the potential of these compounds in developing novel anticancer therapies (Deady, Rodemann, Zhuang, Baguley, & Denny, 2003).
Synthesis and Structural Analysis for Drug Development
The synthesis and crystal structure analysis of compounds with dimethoxyphenyl and pyrazole carboxamide groups have been extensively studied. These investigations provide a foundation for understanding the molecular structures that could be beneficial in drug design and development. For instance, the study on the synthesis, crystal structure, and Hirshfeld surface analysis of a compound with structural similarities offers insights into the interactions stabilizing the crystal and molecular structures, which are crucial for designing drugs with targeted properties (Prabhuswamy, Kumara, Pavithra, Kumar, & Lokanath, 2016).
Antimicrobial and Anticancer Agents
The development of novel pyrazole derivatives as antimicrobial and anticancer agents represents a significant area of research. Studies have synthesized and characterized compounds for their in vitro antimicrobial and anticancer activities. Some of these compounds have shown higher anticancer activity than the reference drugs, highlighting their potential as leads in anticancer drug development (Hafez, El-Gazzar, & Al-Hussain, 2016).
Properties
IUPAC Name |
5-(2,5-dimethoxyphenyl)-N-[2-(dimethylamino)-2-(1-methylindol-3-yl)ethyl]-2-methylpyrazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H31N5O3/c1-29(2)24(20-16-30(3)22-10-8-7-9-18(20)22)15-27-26(32)23-14-21(28-31(23)4)19-13-17(33-5)11-12-25(19)34-6/h7-14,16,24H,15H2,1-6H3,(H,27,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MAKHMQBMDZLUPS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C2=CC=CC=C21)C(CNC(=O)C3=CC(=NN3C)C4=C(C=CC(=C4)OC)OC)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H31N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
461.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.